Cas no 2138203-37-7 (8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl-)

8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl-, is a spirocyclic compound featuring a fused oxazolidinone and cyclohexane structure. Its unique spiro scaffold and functional groups contribute to its potential utility in medicinal chemistry and synthetic applications. The 4,4-diethyl and 3-methyl substitutions enhance steric and electronic properties, influencing reactivity and selectivity. This compound may serve as a versatile intermediate for the development of pharmacologically active molecules, particularly in the design of enzyme inhibitors or bioactive heterocycles. Its rigid spirocyclic framework offers conformational constraints, which can be advantageous in modulating binding affinity and metabolic stability. The product is suited for research applications requiring structurally complex intermediates with tailored steric and electronic characteristics.

8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- structure

2138203-37-7 structure

Product Name:8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl-

CAS No:2138203-37-7

MF:C₁₃H₂₃NO₂

MW:225.32722401619

CID:5294356

Update Time:2025-06-13

8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl-
- Inchi： 1S/C13H23NO2/c1-4-12(5-2)10(3)11(15)14-13(12)6-8-16-9-7-13/h10H,4-9H2,1-3H3,(H,14,15)
- InChI Key： UYDPMOFFVOTOFY-UHFFFAOYSA-N
- SMILES： N1C2(CCOCC2)C(CC)(CC)C(C)C1=O

8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-790649-0.05g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	0.05g	$1008.0	2024-05-22
Enamine	EN300-790649-0.1g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	0.1g	$1056.0	2024-05-22
Enamine	EN300-790649-0.25g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	0.25g	$1104.0	2024-05-22
Enamine	EN300-790649-0.5g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	0.5g	$1152.0	2024-05-22
Enamine	EN300-790649-1.0g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	1.0g	$1200.0	2024-05-22
Enamine	EN300-790649-2.5g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	2.5g	$2351.0	2024-05-22
Enamine	EN300-790649-5.0g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	5.0g	$3479.0	2024-05-22
Enamine	EN300-790649-10.0g	4,4-diethyl-3-methyl-8-oxa-1-azaspiro[4.5]decan-2-one	2138203-37-7	95%	10.0g	$5159.0	2024-05-22

8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl-

Research Briefing on 8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- (CAS: 2138203-37-7)

The compound 8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- (CAS: 2138203-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the spirocyclic structure of 8-Oxa-1-azaspiro[4.5]decan-2-one as a privileged scaffold in medicinal chemistry, offering a versatile platform for the design of novel bioactive molecules. The 4,4-diethyl-3-methyl substitution pattern has been shown to enhance the compound's metabolic stability and binding affinity to specific biological targets, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 8-Oxa-1-azaspiro[4.5]decan-2-one derivatives via a palladium-catalyzed cyclization reaction, with the 4,4-diethyl-3-methyl variant exhibiting superior yield and purity. The study further explored the compound's potential as a gamma-secretase modulator, showing promising results in preclinical models of Alzheimer's disease.

In the realm of antimicrobial research, a separate investigation published in Bioorganic & Medicinal Chemistry Letters reported that 8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- displayed potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, with minimal cytotoxicity observed in mammalian cells.

Ongoing pharmacokinetic studies have revealed favorable absorption and distribution properties for this compound, with a half-life suitable for once-daily dosing in potential clinical applications. However, researchers note that further optimization may be required to improve its blood-brain barrier penetration for central nervous system targets.

The structural uniqueness of 8-Oxa-1-azaspiro[4.5]decan-2-one, 4,4-diethyl-3-methyl- continues to inspire novel synthetic methodologies and biological evaluations. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for neurological and infectious disease indications. Future research directions may focus on exploring its potential in other therapeutic areas and developing more efficient large-scale synthesis protocols.